Cas no 660-12-8 (Butane-1-Sulfonyl Fluoride)

Butane-1-Sulfonyl Fluoride structure
Butane-1-Sulfonyl Fluoride structure
Product Name:Butane-1-Sulfonyl Fluoride
CAS No:660-12-8
MF:C4H9FO2S
MW:140.176463842392
CID:510894
PubChem ID:329772605
Update Time:2025-04-19

Butane-1-Sulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

    • 1-Butanesulfonylfluoride
    • butane-1-sulfonyl fluoride
    • N-BUTANESULFONYL FLUORIDE
    • Butan-1-sulfonylfluorid
    • butylsulphonyl fluoride
    • n-butanesulphonic acid fluoride
    • n-Butanesulphonyl fluoride
    • n-Butansulfonylfluorid
    • n-butyl sulfonyl fluoride
    • WLN: WSF4
    • SCHEMBL1294352
    • ES-2123
    • DTXSID20216207
    • NSC 176017
    • 1-BUTANESULFONYL FLUORIDE
    • BRN 1748740
    • 660-12-8
    • butylsulfonyl-fluoride
    • AKOS006237619
    • AT26975
    • EN300-53662
    • Butanesulfonyl Fluoride
    • butane-1-sulfonylfluoride
    • NSC-176017
    • 1-Butanesulfonyl fluoride, 95%
    • NSC176017
    • 4-04-00-00044 (Beilstein Handbook Reference)
    • DTXCID80138698
    • NHGWSCVQFRCBSV-UHFFFAOYSA-N
    • Butane-1-Sulfonyl Fluoride
    • MDL: MFCD00798805
    • Inchi: 1S/C4H9FO2S/c1-2-3-4-8(5,6)7/h2-4H2,1H3
    • InChI Key: NHGWSCVQFRCBSV-UHFFFAOYSA-N
    • SMILES: S(CCCC)(=O)(=O)F

Computed Properties

  • Exact Mass: 140.03100
  • Monoisotopic Mass: 140.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.5A^2

Experimental Properties

  • Density: 1.137 at 25 °C
  • Boiling Point: 181.7°C at 760 mmHg
  • Flash Point: Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • Refractive Index: n/D 1.394
  • PSA: 42.52000
  • LogP: 2.16660

Butane-1-Sulfonyl Fluoride Security Information

  • Symbol: GHS02 GHS05
  • Signal Word:Danger
  • Hazard Statement: H226-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2920 3(8) / PGII
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C
  • Storage Condition:2-8°C

Butane-1-Sulfonyl Fluoride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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